Cas no 55020-64-9 (Benzene, 1,2,3-tris(phenylmethoxy)-)

Benzene, 1,2,3-tris(phenylmethoxy)- structure
55020-64-9 structure
Product Name:Benzene, 1,2,3-tris(phenylmethoxy)-
CAS No:55020-64-9
MF:C27H24O3
MW:396.477667808533
CID:353040
PubChem ID:20543363
Update Time:2025-04-19

Benzene, 1,2,3-tris(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2,3-tris(phenylmethoxy)-
    • 1,2,3-tris(phenylmethoxy)benzene
    • 55020-64-9
    • pyrogallol tribenzylether
    • IUCNNRFELLGMOO-UHFFFAOYSA-N
    • AKOS032949300
    • SCHEMBL6215213
    • 1,2,3-Tribenzyloxybenzene
    • DTXSID90608534
    • 1,1',1''-[Benzene-1,2,3-triyltris(oxymethylene)]tribenzene
    • Inchi: 1S/C27H24O3/c1-4-11-22(12-5-1)19-28-25-17-10-18-26(29-20-23-13-6-2-7-14-23)27(25)30-21-24-15-8-3-9-16-24/h1-18H,19-21H2
    • InChI Key: IUCNNRFELLGMOO-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=C(C=CC=C1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 396.17262
  • Monoisotopic Mass: 396.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 540.7±45.0 °C at 760 mmHg
  • Flash Point: 186.4±26.0 °C
  • PSA: 27.69
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Benzene, 1,2,3-tris(phenylmethoxy)- Security Information

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